Cas no 935269-27-5 (3-hydroxy-1H-isoindole-4-carboxylic acid)

• Product Name: 3-hydroxy-1H-isoindole-4-carboxylic acid
• CAS No: 935269-27-5
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD11506114
• CID: 1039778
• PubChem ID: 44579994
• Update Time: 2024-10-26

3-hydroxy-1H-isoindole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-1H-Isoindole-4-carboxylic acid
• 3-Oxoisoindoline-4-carboxylic acid
• 3-oxo-1,2-dihydroisoindole-4-carboxylic acid
• 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
• 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-
• SONYZPKBPBFLSS-UHFFFAOYSA-N
• 3-Oxo-4-isoindolinecarboxylic acid
• FCH890919
• 5877AC
• BDBM50264659
• OR305297
• SY235534
• ST24022972
• 2,3-Dihydro-3-oxo-1H-isoindole-4-carboxylic acid (ACI)
• 3-Oxoisoindoline-4-carboxylicacid
• 3-hydroxy-1H-isoindole-4-carboxylic acid
• 935269-27-5
• CHEMBL505379
• CS-0062203
• SCHEMBL5338831
• DS-3664
• Y10068
• DB-079603
• AKOS006323136
• Z1198323512
• MFCD11506114
• SB40069
• DTXSID60659558
• EN300-124506

• MDL： MFCD11506114
• Inchi： 1S/C9H7NO3/c11-8-7-5(4-10-8)2-1-3-6(7)9(12)13/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： SONYZPKBPBFLSS-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(NCC=2C=CC=1)=O)O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.3

3-hydroxy-1H-isoindole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature